molecular formula C13H11NO2 B3052287 Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- CAS No. 40061-64-1

Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)-

Cat. No. B3052287
CAS RN: 40061-64-1
M. Wt: 213.23 g/mol
InChI Key: JGMRGMPTBNKPRU-UHFFFAOYSA-N
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Description

Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)-, also known as 2-HPP, is a chemical compound with a molecular formula of C16H13NO2. It is a white crystalline powder and is commonly used in scientific research due to its unique properties.

Mechanism of Action

Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- acts as a reversible inhibitor of MAO. It binds to the enzyme's active site, preventing the breakdown of neurotransmitters. This results in an increase in the levels of neurotransmitters in the brain, which can have various effects on the body.
Biochemical and Physiological Effects
Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- has been shown to have various biochemical and physiological effects. Studies have shown that it can improve cognitive function, reduce anxiety, and have antidepressant effects. It has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- in lab experiments is its ability to selectively inhibit MAO without affecting other enzymes. This allows researchers to study the specific effects of MAO inhibition. However, one limitation is that Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- is not very stable and can degrade over time, which can affect the accuracy of the results.

Future Directions

There are several future directions for research involving Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)-. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the development of new antidepressant and anxiolytic drugs. Additionally, further research is needed to fully understand the biochemical and physiological effects of Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- and its potential side effects.
In conclusion, Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- is a chemical compound with unique properties that make it useful in scientific research. Its ability to selectively inhibit MAO has led to its use in studying the effects of neurotransmitter levels on the body. Further research is needed to fully understand its potential uses and limitations.

Scientific Research Applications

Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)- is widely used in scientific research due to its ability to inhibit the activity of the enzyme monoamine oxidase (MAO). MAO is an enzyme that breaks down neurotransmitters such as dopamine, serotonin, and norepinephrine. Inhibition of MAO leads to an increase in the levels of these neurotransmitters, which can have various effects on the body.

properties

IUPAC Name

2-hydroxy-2-phenyl-1-pyridin-3-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11NO2/c15-12(10-5-2-1-3-6-10)13(16)11-7-4-8-14-9-11/h1-9,12,15H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGMRGMPTBNKPRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(C(=O)C2=CN=CC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20607459
Record name 2-Hydroxy-2-phenyl-1-(pyridin-3-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20607459
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethanone, 2-hydroxy-2-phenyl-1-(3-pyridinyl)-

CAS RN

40061-64-1
Record name 2-Hydroxy-2-phenyl-1-(pyridin-3-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20607459
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Alternatively, a mixture of 20.0 g (56.0 mmoles) of 3-pyridyl α-bromobenzyl ketone hydrobromide and 24.0 g (0.24 mole) of potassium acetate in 100 ml of acetic anhydride was stirred overnight at room temperature. The reaction mixture was poured into water and the product extracted into ether. The combined ether layers were washed with water and then 10% aqueous sodium bicarbonate solution. The ether layer was dried over potassium carbonate and evaporated. A solution of the residue in 140 ml of 1 N aqueous hydrochloric acid was heated at reflux for 30 minutes and after cooling made basic with solid sodium carbonate. The product was extracted into ether and the combined ether extracts evaporated, after drying over anhydrous potassium carbonate, to give 8.15 g of 3-pyridyl α-hydroxybenzyl ketone.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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